Neodymium(III) acetate pentahydrate

• IUPAC Name: acetic acid;neodymium
• InChI: InChI=1S/C2H4O2.Nd/c1-2(3)4;/h1H3,(H,3,4)
• InChI Key: MIJKIIBNAPRONL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.[Nd]
• Molecular Formula: C2H4NdO2
• Molecular Weight: 204.29 g/mol
• CAS No.: 6192-13-8

Description

Neodymium(III) acetate pentahydrate (chemical formula: Nd(CH₃COO)₃·5H₂O, CAS: 6192-13-8) is a hydrated rare-earth metal salt widely employed in materials science, catalysis, and optical applications . It serves as a precursor for synthesizing neodymium-containing oxides, metal-organic frameworks (MOFs), and upconversion nanoparticles due to its high purity (≥99.9%) and controlled decomposition properties . The compound’s five water molecules of crystallization influence its solubility, stability, and reactivity, making it distinct from other neodymium salts such as nitrates or sulfates .

Preparation Methods

Synthetic Routes and Reaction Conditions: Neodymium(III) acetate pentahydrate can be synthesized through the neutralization reaction of neodymium oxide, neodymium hydroxide, or neodymium carbonate with acetic acid. The reactions are as follows :

• ( \text{Nd}_2\text{O}_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Nd}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} )
• ( \text{Nd}(\text{OH})_3 + 3\text{CH}_3\text{COOH} \rightarrow \text{Nd}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} )
• ( \text{Nd}_2(\text{CO}_3)_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Nd}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} + 3\text{CO}_2 )

Industrial Production Methods: In industrial settings, this compound is typically produced by reacting neodymium chloride with sodium acetate. This method is preferred due to its efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: Neodymium(III) acetate pentahydrate undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can participate in redox reactions, although specific details on these reactions are limited.

Substitution: It can undergo substitution reactions where the acetate groups are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents can be used to oxidize neodymium(III) acetate.

Substitution: Ligands such as chloride or nitrate can replace acetate groups under appropriate conditions.

Major Products Formed:

Oxidation: Oxidized forms of neodymium compounds.

Substitution: Neodymium chloride or neodymium nitrate, depending on the substituting ligand.

Scientific Research Applications

Glass Manufacturing

Coloring Agent
Neodymium(III) acetate pentahydrate is primarily used as a coloring agent in glass production. It imparts a distinctive purple hue to glass products, which is particularly valued in decorative glassware and optical components. The compound's ability to absorb specific wavelengths of light allows for the creation of unique color effects in glass, enhancing aesthetic appeal and functionality.

Protective Lenses
In addition to decorative uses, neodymium compounds are employed in the production of protective lenses for welding goggles. The purple coloration helps filter harmful ultraviolet (UV) and infrared (IR) radiation, providing safety for users during welding operations.

Catalysis

Catalytic Applications
this compound serves as a catalyst in various chemical reactions. Its coordination chemistry allows it to facilitate reactions that involve organic substrates. For instance, it has been utilized in the synthesis of complex organic molecules where rare earth metal acetates play a crucial role in promoting reaction pathways that are otherwise unfavorable .

Case Study: Organic Synthesis
A study demonstrated the effectiveness of this compound as a catalyst in the synthesis of acyl thioureas, which are important intermediates in pharmaceuticals. The compound's presence significantly increased the yield of desired products while reducing reaction times compared to traditional catalytic methods .

Materials Science

Magnetic Materials
In materials science, neodymium compounds are integral to developing high-performance magnetic materials. This compound can be used as a precursor for synthesizing neodymium magnets, which are known for their exceptional strength and durability. These magnets find applications in various technologies, including electric motors and hard disk drives .

Optical Applications
The unique optical properties of neodymium compounds make them suitable for use in laser technology. Neodymium-doped materials are widely used in solid-state lasers due to their efficient energy transfer and light emission characteristics. This compound can be utilized in the preparation of laser crystals that exhibit specific wavelengths essential for various applications .

Biological Research

Toxicity Studies
Research has also focused on the interactions of this compound with biological systems. Studies indicate that while it has potential applications in biomedicine, its toxicity must be carefully evaluated. Investigations into its effects on cellular structures and functions have revealed important insights into its safety profile when used in biological contexts .

Comparative Analysis with Other Rare Earth Acetates

Compound	Chemical Formula	Unique Properties
Cerium(III) Acetate Hydrate	Ce(CH₃COO)₃·xH₂O	Used as a catalyst; exhibits different solubility behavior
Lanthanum(III) Acetate Hydrate	La(CH₃COO)₃·xH₂O	Known for optical properties; less soluble than neodymium
Samarium(III) Acetate Hydrate	Sm(CH₃COO)₃·xH₂O	Displays unique magnetic properties; used in magnetic research
Gadolinium(III) Acetate Hydrate	Gd(CH₃COO)₃·xH₂O	Notable for medical imaging applications; higher biocompatibility

Mechanism of Action

The mechanism by which neodymium(III) acetate pentahydrate exerts its effects involves the coordination of neodymium ions with acetate ligands. The neodymium ions can interact with various molecular targets, including oxygen atoms in biological molecules, leading to changes in their structure and function. These interactions are crucial for its applications in catalysis and material synthesis .

Comparison with Similar Compounds

Chemical Structure and Hydration States

• Neodymium(III) acetate pentahydrate : Contains five water molecules in its crystal lattice, contributing to its moderate solubility and thermal decomposition pathway that releases H₂O and CO₂ .
• Neodymium(III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O, CAS: 16454-60-7): Features six water molecules and nitrate anions, which decompose at lower temperatures, releasing NO₃⁻ and forming Nd oxides .
• Gadolinium(III) acetate tetrahydrate (Gd(CH₃COO)₃·4H₂O, CAS: 107013-84-9): Exhibits four water molecules, influencing its solubility and suitability for phosphor synthesis .

Key Insight: Hydration states impact thermal stability and solubility. Acetates generally decompose more cleanly than nitrates, which release toxic NOₓ gases .

Solubility and Physical Properties

Compound	Solubility in Water (g/100 mL, 25°C)	Thermal Decomposition Products
This compound	26.2 (monohydrate form)	Nd₂O₃, H₂O, CO₂
Neodymium(III) nitrate hexahydrate	127	Nd₂O₃, NOₓ
Gadolinium(III) acetate tetrahydrate	Data not available	Gd₂O₃, H₂O, CO₂ (inferred)

Note: Neodymium nitrate’s higher solubility makes it preferable for solution-phase reactions, while acetates are favored in solid-state syntheses .

This compound

• Synthesis : Prepared via refluxing neodymium oxide or carbonate with acetic acid .
• Applications: Catalysis: Used in pyrochlore oxides (e.g., A₂Ru₂O₇) for oxygen evolution reactions . Optics: Key component in upconversion nanoparticles for sensors and solar cells .

Neodymium(III) Nitrate Hexahydrate

• Synthesis : Derived from dissolving neodymium metal or oxide in nitric acid .
• Applications: Antibacterial complexes: Forms coordination compounds like [Nd(NBTCS)₂(H₂O)₂]NO₃ . MOFs: Utilized in frameworks for CO₂ capture .

Gadolinium(III) Acetate Tetrahydrate

• Applications :
  • Phosphors : Synthesizes BaMoO₄:[Er³⁺]/[Yb³⁺] for temperature sensing .
  • Catalysis : Dopant in perovskite oxides .

Comparison : Acetates are preferred for high-temperature oxide formation, while nitrates excel in low-temperature solution chemistry .

Purity and Commercial Availability

All three compounds are commercially available at ≥99.9% purity (Sigma-Aldrich, Merck) . Neodymium acetate pentahydrate is costlier than its nitrate counterpart due to specialized applications in optics and catalysis .

Challenges and Limitations

• Neodymium acetate: Limited solubility restricts use in aqueous reactions .
• Neodymium nitrate : Hygroscopic nature complicates storage .
• Gadolinium acetate : Scarce solubility data hinders optimization in new syntheses .

Biological Activity

Neodymium(III) acetate pentahydrate, with the chemical formula Nd(CH₃COO)₃·5H₂O, is an inorganic compound characterized by its mauve or purple crystalline appearance. It consists of neodymium ions in the +3 oxidation state coordinated to three acetate anions and five water molecules. This compound is hygroscopic and soluble in water, with solubility enhanced by sodium acetate, which can lead to the formation of a blue complex. Its unique properties make it relevant in various fields, including catalysis and materials science.

Toxicological Studies

The biological activity of neodymium compounds, including this compound, has been a subject of investigation due to potential toxicity and environmental implications. Some studies indicate that neodymium compounds can exhibit adverse effects on reproductive health. For instance, animal studies have shown reduced sperm mobility and damage in male subjects exposed to neodymium compounds .

Summary of Toxicological Findings

Study Type	Organism	Observed Effect	Dosage
In vivo	Mice	Reduced sperm mobility	16–345 mg/kg/day
In vivo	Monkeys	Sperm damage and death	Various dosages
In vivo	Rats	No discernible effects on fetal survival	1600 mg/kg/day

Interaction with Biological Systems

This compound interacts with biological tissues, necessitating careful examination due to potential toxicity. Its solubility and complexation properties allow for various applications in biochemistry and materials science. However, the biological implications of these interactions remain under-researched.

Antimicrobial Properties

Recent research has explored the antimicrobial properties of neodymium complexes. A study focused on the synthesis of neodymium(III) complexes with sulfa drugs demonstrated significant antibacterial activity against Escherichia coli strains . This suggests that this compound could have potential applications in developing antimicrobial agents.

Comparative Analysis with Similar Compounds

This compound shares similarities with other rare earth metal acetates regarding its biological activity. Below is a comparison table highlighting some relevant compounds:

Compound	Chemical Formula	Unique Properties
Cerium(III) Acetate Hydrate	Ce(CH₃COO)₃·xH₂O	Used as a catalyst; different solubility behavior
Lanthanum(III) Acetate Hydrate	La(CH₃COO)₃·xH₂O	Known for optical properties; less soluble
Samarium(III) Acetate Hydrate	Sm(CH₃COO)₃·xH₂O	Unique magnetic properties; used in magnetic research
Gadolinium(III) Acetate Hydrate	Gd(CH₃COO)₃·xH₂O	Higher biocompatibility; applications in medical imaging

Case Study 1: Reproductive Toxicity in Animal Models

A significant study investigated the reproductive toxicity of neodymium compounds in animal models. The results indicated that exposure to neodymium resulted in decreased fertility rates and abnormalities in offspring. The study emphasized the need for further research into the long-term effects of neodymium exposure on reproductive health .

Case Study 2: Antibacterial Activity Against E. coli

In vitro studies on neodymium complexes demonstrated effective antibacterial activity against E. coli. The results suggested that the coordination of neodymium ions with sulfa drugs enhances their antibacterial efficacy, indicating potential for therapeutic applications .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing and purifying Neodymium(III) acetate pentahydrate?

this compound is typically synthesized via the reaction of neodymium oxide (Nd₂O₃) with glacial acetic acid under controlled reflux conditions. A stoichiometric ratio of 1:6 (Nd₂O₃ to acetic acid) is used, followed by slow evaporation to crystallize the pentahydrate form. Purification involves recrystallization in deionized water, with rigorous exclusion of moisture to prevent hydrolysis. Characterization via X-ray diffraction (XRD) and thermogravimetric analysis (TGA) confirms phase purity and hydration state .

Q. How does the solubility of this compound vary with temperature and solvent composition?

Solubility in water increases with temperature: at 25°C, it dissolves at ~26.2 g/100 mL, rising to ~35 g/100 mL at 60°C. In organic solvents like ethanol, solubility decreases significantly (<5 g/100 mL at 25°C). For mixed solvents (e.g., water-ethanol), solubility trends follow a non-linear relationship due to competitive ligand effects. These data are critical for designing precipitation or crystallization workflows .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact.
• Ventilation: Use fume hoods to prevent inhalation of fine particles.
• Spill Management: Neutralize spills with sodium bicarbonate, then collect in heavy-metal waste containers.
• Storage: Store in airtight containers under inert gas (argon) to prevent oxidation or hydration changes .

Advanced Research Questions

Q. How can this compound be utilized as a precursor for lanthanide-based nanomaterials?

This compound serves as a versatile precursor for synthesizing neodymium-doped nanomaterials, such as:

• Fluoride Nanocrystals: React with ammonium fluoride in aqueous media to form NdF₃ nanoparticles. Size control (10–50 nm) is achieved via pH adjustment (pH 4–6) and surfactant templating (e.g., citric acid) .
• Thin Films: Sol-gel methods involve dissolving the acetate in 2-methoxyethanol, spin-coating onto substrates (e.g., Pt/Si), and annealing at 600–800°C to produce Nd-doped Bi₄Ti₃O₁₂ ferroelectric films .

Q. What analytical techniques are most effective for characterizing the structural and thermal stability of this compound?

• XRD: Confirms crystalline structure and phase purity. Peaks at 2θ = 15.3°, 27.6°, and 31.2° correspond to the monoclinic phase.
• TGA: Reveals a three-step decomposition profile: loss of water (50–150°C), acetate ligand decomposition (200–400°C), and formation of Nd₂O₃ (>600°C).
• FTIR: Identifies acetate coordination modes (asymmetric COO⁻ stretch at 1570 cm⁻¹, symmetric at 1430 cm⁻¹) .

Q. How do competing ligands or counterions influence the reactivity of Neodymium(III) acetate in catalytic applications?

In cross-coupling reactions, acetate ligands can be displaced by stronger donors (e.g., acetylacetonate), altering catalytic activity. For example:

• Oxidation Catalysis: In tert-butyl hydroperoxide (TBHP)-mediated oxidations, acetate-bound Nd(III) shows lower turnover frequency (TOF = 120 h⁻¹) compared to nitrate-derived complexes (TOF = 220 h⁻¹) due to weaker Lewis acidity.
• CO₂ Capture: When incorporated into metal-organic frameworks (MOFs), acetate-bridged Nd nodes exhibit higher CO₂ adsorption (4.2 mmol/g at 1 bar) than nitrate analogs (3.1 mmol/g) due to enhanced porosity .

Q. What strategies mitigate hydration state variability in Neodymium(III) acetate during long-term storage?

• Desiccation: Store in vacuum-sealed containers with silica gel or molecular sieves.
• Stabilization: Add trace acetic acid (0.1% v/v) to the storage environment to suppress hydrolysis.
• Monitoring: Periodically analyze water content via Karl Fischer titration to detect deviations >2% .

Q. Methodological Considerations

Q. How should researchers address discrepancies in reported solubility or stability data for this compound?

• Reproducibility Checks: Validate literature values using standardized protocols (e.g., IUPAC guidelines for solubility testing).
• Environmental Controls: Document temperature, humidity, and solvent purity, as minor impurities (e.g., Cl⁻) can drastically alter solubility.
• Cross-Validation: Compare XRD and TGA results with historical datasets to identify anomalies .

Q. What are the best practices for integrating this compound into hybrid material systems (e.g., polymer composites)?

• Dispersion: Use sonication (30 min at 40 kHz) to disperse acetate particles in polymer matrices (e.g., PMMA).
• In Situ Synthesis: React neodymium acetate with polymer-bound carboxyl groups to enhance interfacial adhesion.
• Performance Testing: Evaluate photoluminescence quenching or mechanical stability under UV-aging conditions .